Cas no 2228975-00-4 (3-(2,6-dichloropyridin-4-yl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(2,6-dichloropyridin-4-yl)-2,2-dimethylpropan-1-amine
• CAS No: 2228975-00-4
• MF: C₁₀H₁₄Cl₂N₂
• MW: 233.137560367584
• CID: 6341453
• PubChem ID: 165797590
• Update Time: 2025-05-23

3-(2,6-dichloropyridin-4-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichloropyridin-4-yl)-2,2-dimethylpropan-1-amine
• 2228975-00-4
• EN300-1977955

• Inchi： 1S/C10H14Cl2N2/c1-10(2,6-13)5-7-3-8(11)14-9(12)4-7/h3-4H,5-6,13H2,1-2H3
• InChI Key： UVDRIFHMOICDQB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)CC(C)(C)CN

Computed Properties

• Exact Mass: 232.0534038g/mol
• Monoisotopic Mass: 232.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2,6-dichloropyridin-4-yl)-2,2-dimethylpropan-1-amine

Introduction to 3-(2,6-dichloropyridin-4-yl)-2,2-dimethylpropan-1-amine (CAS No: 2228975-00-4)

3-(2,6-dichloropyridin-4-yl)-2,2-dimethylpropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228975-00-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyridine core substituted with chloro and alkyl groups, has garnered attention due to its structural versatility and potential applications in drug discovery. The compound’s unique architecture, combining a heterocyclic system with alkylamino functionalities, positions it as a valuable intermediate in the development of novel therapeutic agents.

The pyridine scaffold is a cornerstone in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. In 3-(2,6-dichloropyridin-4-yl)-2,2-dimethylpropan-1-amine, the presence of two chlorine atoms at the 2 and 6 positions enhances electrophilic reactivity, making it a promising candidate for further functionalization. The dimethylpropan-1-amine side chain contributes to the compound’s lipophilicity and solubility characteristics, which are critical factors in drug formulation and bioavailability.

Recent advancements in computational chemistry have highlighted the importance of molecular descriptors in predicting biological activity. Studies have demonstrated that compounds with pyridine derivatives exhibit diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The structural features of 3-(2,6-dichloropyridin-4-yl)-2,2-dimethylpropan-1-amine align well with these trends, suggesting its potential utility in designing next-generation therapeutics.

In the context of drug development, the synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The chloro-substituted pyridine ring can undergo nucleophilic substitution or metal-catalyzed cross-coupling reactions, providing access to a library of derivatives. Such synthetic flexibility is essential for optimizing pharmacokinetic profiles and target engagement.

One of the most compelling aspects of 3-(2,6-dichloropyridin-4-yl)-2,2-dimethylpropan-1-amine is its role as a building block for more complex molecules. Researchers have leveraged its core structure to develop inhibitors targeting kinases and other enzymes implicated in diseases such as cancer and neurodegeneration. For instance, analogs of this compound have shown promise in preclinical studies by modulating signaling pathways associated with cell proliferation and survival.

The chemical properties of this molecule also make it an attractive candidate for material science applications. Its ability to form stable complexes with metal ions and other ligands has been explored in catalysis and coordination chemistry. Additionally, the dimethylpropan-1-amine moiety enhances its compatibility with polymer matrices, suggesting potential uses in advanced materials design.

From a regulatory perspective, the handling of 3-(2,6-dichloropyridin-4-yl)-2,2-dimethylpropan-1-amine must adhere to stringent safety protocols to ensure worker protection and environmental compliance. While not classified as a hazardous substance under current regulations, proper storage conditions—such as temperature control and inert atmosphere—are recommended to maintain stability and prevent degradation.

The future prospects of this compound are promising, with ongoing research focusing on expanding its chemical space through novel synthetic methodologies. Techniques such as directed evolution and machine learning-assisted molecular design are being employed to identify new derivatives with enhanced biological activity. These innovations underscore the dynamic nature of pharmaceutical chemistry and the continuous pursuit of safer, more effective treatments.

In conclusion,3-(2,6-dichloropyridin-4-yl)-2,2-dimethylpropan-1-amine (CAS No: 2228975-00-4) represents a fascinating intersection of structural complexity and functional diversity. Its potential applications in drug discovery and material science highlight its significance as a chemical entity worthy of further exploration. As research progresses，this compound is poised to contribute meaningfully to advancements across multiple scientific disciplines.